Cas no 351003-27-5 (3-Amino-2-benzoyl-6-nitrobenzofuran)

• Product Name: 3-Amino-2-benzoyl-6-nitrobenzofuran
• CAS No: 351003-27-5
• MF: C₁₅H₁₀N₂O₄
• MW: 282.250903606415
• MDL: MFCD03427110
• CID: 302885
• PubChem ID: 24879097
• Update Time: 2025-06-08

3-Amino-2-benzoyl-6-nitrobenzofuran Chemical and Physical Properties

Names and Identifiers

• Methanone,(3-amino-6-nitro-2-benzofuranyl)phenyl-
• 3-AMINO-2-BENZOYL-6-NITROBENZOFURAN
• (3-AMINO-6-NITROBENZOFURAN-2-YL)(PHENYL)METHANONE
• AC1NN3Z1
• AG-F-20757
• CTK4H3619
• MFCD03427110
• BS-28288
• AKOS027393697
• (3-amino-6-nitro-1-benzofuran-2-yl)-phenylmethanone
• 3-AMINO-2-BENZOYL-6-NITROBENZOFURAN&
• 3-Amino-2-benzoyl-6-nitrobenzofuran, 97%
• CS-0207678
• 351003-27-5
• DTXSID10407920
• G84258
• 3-Amino-2-benzoyl-6-nitrobenzofuran

• MDL： MFCD03427110
• Inchi： 1S/C15H10N2O4/c16-13-11-7-6-10(17(19)20)8-12(11)21-15(13)14(18)9-4-2-1-3-5-9/h1-8H,16H2
• InChI Key： VBCOORLNGQAWSF-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC=CC=2)=O)=C(C2C=CC(=CC1=2)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 282.06405680g/mol
• Monoisotopic Mass: 282.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.7
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 230-234 °C (lit.)
• PSA: 102.05000
• LogP: 4.25860
• Solubility: Not determined

3-Amino-2-benzoyl-6-nitrobenzofuran Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Additional information on 3-Amino-2-benzoyl-6-nitrobenzofuran

Introduction to 3-Amino-2-benzoyl-6-nitrobenzofuran (CAS No. 351003-27-5)

3-Amino-2-benzoyl-6-nitrobenzofuran, with the CAS number 351003-27-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a benzoyl moiety, and a nitro group, all attached to a benzofuran scaffold. These functional groups contribute to its diverse chemical reactivity and potential biological activities.

The benzofuran core of 3-Amino-2-benzoyl-6-nitrobenzofuran is a well-known heterocyclic system that has been extensively studied for its pharmacological properties. The presence of the amino and nitro groups further enhances its reactivity and biological activity, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

Recent studies have highlighted the potential of 3-Amino-2-benzoyl-6-nitrobenzofuran in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds derived from this scaffold exhibit potent anti-inflammatory and anticancer activities. The amino group can be readily modified to introduce additional functional groups, thereby expanding the range of biological activities that can be explored.

In addition to its therapeutic potential, 3-Amino-2-benzoyl-6-nitrobenzofuran has also been investigated for its use in materials science. Its unique electronic properties make it a promising candidate for applications in organic electronics and photovoltaic devices. The ability to fine-tune the electronic properties by modifying the substituents on the benzofuran ring opens up new possibilities for the design of advanced materials with tailored properties.

The synthesis of 3-Amino-2-benzoyl-6-nitrobenzofuran typically involves multistep reactions, starting from readily available starting materials. One common approach involves the condensation of 2-benzoylbenzofuran with nitrobenzene followed by reduction to introduce the amino group. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The stability and solubility of 3-Amino-2-benzoyl-6-nitrobenzofuran are important considerations for its practical applications. Studies have shown that this compound exhibits good stability under a variety of conditions, including exposure to light and air. However, its solubility in common organic solvents can be improved by modifying the substituents on the benzofuran ring. This flexibility in solubility profiles is advantageous for both synthetic transformations and formulation development.

In terms of safety and environmental impact, 3-Amino-2-benzoyl-6-nitrobenzofuran has been evaluated according to standard protocols. Toxicity studies have indicated that this compound is generally well-tolerated at therapeutic doses, although further research is needed to fully understand its long-term effects. Environmental assessments have also shown that proper handling and disposal practices can minimize any potential ecological impact.

The future prospects for 3-Amino-2-benzoyl-6-nitrobenzofuran are promising. Ongoing research aims to explore new derivatives with enhanced biological activities and improved pharmacokinetic properties. Additionally, efforts are being made to develop more efficient synthetic methods that reduce waste and energy consumption, aligning with sustainable chemistry principles.

In conclusion, 3-Amino-2-benzoyl-6-nitrobenzofuran (CAS No. 351003-27-5) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and versatile reactivity make it an attractive target for further investigation and development. As research continues to advance, it is likely that new applications and derivatives will emerge, further expanding its utility in various scientific and industrial fields.